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Compound of Interest

Compound Name: Ruzinurad

Cat. No.: B3181943 Get Quote

Introduction

Ruzinurad, also known as Lesinurad, is a selective uric acid reabsorption inhibitor (SURI) used

in the treatment of hyperuricemia associated with gout.[1][2] Accurate and reliable

quantification of Ruzinurad in plasma is crucial for pharmacokinetic studies, therapeutic drug

monitoring, and bioequivalence studies. This application note describes a sensitive and specific

high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method

for the determination of Ruzinurad in plasma samples. The method is suitable for researchers,

scientists, and drug development professionals involved in the bioanalysis of Ruzinurad.

Principle

The method involves the extraction of Ruzinurad and an internal standard (IS) from plasma

using liquid-liquid extraction (LLE).[1][2][3] The extracted analytes are then separated using

reversed-phase or HILIC chromatography and detected by a tandem mass spectrometer

operating in multiple reaction monitoring (MRM) mode.[1][2][3] This approach provides high

selectivity and sensitivity for the quantification of Ruzinurad in a complex biological matrix like

plasma.

Experimental Protocols
Materials and Reagents

Ruzinurad (Lesinurad) reference standard
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Internal Standard (e.g., Diazepam or 5-Fluorouracil)[1][3]

HPLC-grade methanol, acetonitrile, and ethyl acetate[1][2]

Formic acid[3]

Ultrapure water

Control human or animal plasma

Instrumentation

HPLC system (e.g., Agilent 1290 LC system or Waters Acquity UPLC system)[1][3]

Tandem mass spectrometer (e.g., Agilent 6490 Triple Quadrupole or Waters Acquity TQD)[1]

[3]

Chromatographic column (e.g., Rapid Resolution HT C18, 3.0 × 100 mm, 1.8 µm or Acquity

UPLC HILIC, 100 mm x 2.1, 1.7µm)[1][3]

Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Prepare stock solutions of Ruzinurad and the internal standard

by dissolving the appropriate amount of each compound in a suitable solvent (e.g., methanol

or dimethyl sulfoxide).[1][2]

Working Solutions: Prepare working solutions of Ruzinurad for calibration standards and

quality control (QC) samples by serial dilution of the stock solution with a suitable diluent

(e.g., methanol or acetonitrile:water).[1][3] Prepare a working solution of the internal

standard in a similar manner.[1][3]

Sample Preparation (Liquid-Liquid Extraction)

To 100 µL of plasma sample in a microcentrifuge tube, add 20 µL of the internal standard

working solution and vortex briefly.[1][2]

Add 50 µL of 1 M HCl and 1000 µL of ethyl acetate.[1][2]
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Vortex the mixture for 2 minutes.[1][2]

Centrifuge at 13,000 g for 10 minutes.[1][2]

Transfer the organic (upper) layer to a clean tube.[1][2]

Evaporate the organic solvent to dryness under a stream of nitrogen at 45 °C.[1][2]

Reconstitute the dried residue in 100 µL of the mobile phase and inject a portion into the

HPLC-MS/MS system.[1][2]

Chromatographic and Mass Spectrometric Conditions

The following tables summarize typical HPLC and MS/MS conditions for the analysis of

Ruzinurad.

Table 1: HPLC Parameters

Parameter
Condition 1 (Reversed-
Phase)

Condition 2 (HILIC)

Column
Rapid Resolution HT C18 (3.0

× 100 mm, 1.8 µm)[1][2]

Acquity UPLC HILIC (100 mm

x 2.1, 1.7µm)[3]

Mobile Phase
Methanol:Water (70:30, v/v)[1]

[2]

Acetonitrile:Water:Formic Acid

(95:5:0.1, v/v/v)[3]

Flow Rate 0.3 mL/min[1][2] 0.3 mL/min[3]

Column Temp. 35 °C[2] 40 °C[3]

Injection Vol. 5 µL[2] 5 µL[3]

Run Time 5 min[2] 3 min[3]

Table 2: Mass Spectrometry Parameters
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Parameter Ruzinurad
Internal Standard
(Diazepam)

Internal Standard
(5-Fluorouracil)

Ionization Mode
ESI Positive[1][2] /

Negative[3]
ESI Positive[1][2] ESI Negative[3]

Precursor Ion (m/z) 405.6[1][2] / 401.90[3] 285.1[1][2] 128.85[3]

Product Ion (m/z) 220.9[1][2] / 176.79[3] 192.8[1][2] 41.92[3]

Collision Energy (eV) 35[2] 32[2] Not Specified[3]

Fragmentor Voltage

(V)
380[2] 380[2] Not Specified[3]

Data Presentation
Method Validation Summary

The described method should be validated according to regulatory guidelines (e.g., FDA or

EMA). Key validation parameters are summarized below.

Table 3: Method Validation Parameters

Parameter Typical Range/Value

Linearity Range 25 - 9000 ng/mL[3] or 50 - 50,000 ng/mL[1][2]

Lower Limit of Quantification (LLOQ) 25 ng/mL[3] or 50 ng/mL[1][2]

Intra-day Precision (%RSD) ≤ 14.84%[3]

Inter-day Precision (%RSD) ≤ 14.84%[3]

Intra-day Accuracy (%) 91.92 - 108.30%[3]

Inter-day Accuracy (%) 91.92 - 108.30%[3]

Recovery (%) > 98%[1]

Application to Pharmacokinetic Studies
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This validated method can be successfully applied to determine the plasma concentration-time

profiles of Ruzinurad in preclinical and clinical pharmacokinetic studies.[1][3]
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Caption: Workflow for Ruzinurad quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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